
Essential Safety and Operational Guidance for
Handling IV-255

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IV-255

Cat. No.: B10861645 Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for IV-255, a

selective small molecule inhibitor of the BRG1 bromodomain, is not publicly available. The

following guidelines are based on a precautionary approach to handling potentially hazardous,

novel chemical compounds in a laboratory setting. Researchers must consult with their

institution's Environmental Health and Safety (EHS) department for a formal risk assessment

and adhere to all local and federal regulations.

I. Immediate Safety and Personal Protective
Equipment (PPE)
Given that the full toxicological profile of IV-255 is not widely documented, it is crucial to treat

this compound as potentially hazardous. The minimum recommended PPE for handling IV-255
in a solid or dissolved state includes:

Eye Protection: Chemical splash goggles are mandatory to protect against accidental

splashes. A face shield should be worn in addition to goggles when handling larger quantities

or if there is a significant risk of splashing.[1][2][3]

Hand Protection: Nitrile gloves are the minimum requirement for handling IV-255.[1][3][4]

Consider double-gloving, especially when handling the pure compound or concentrated

solutions.[1] Gloves should be inspected for tears or holes before use and changed

immediately if contaminated.
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Body Protection: A flame-resistant lab coat, fully buttoned, is required to protect against spills

and contamination.[3][5]

Respiratory Protection: Work with powdered IV-255 or solutions that may produce aerosols

should be conducted in a certified chemical fume hood to avoid inhalation. If a fume hood is

not available, a risk assessment must be performed to determine the appropriate respiratory

protection.[3]

Foot Protection: Fully enclosed, chemical-resistant footwear is mandatory in the laboratory.

[4][5]

Table 1: Personal Protective Equipment for Handling IV-255

Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing Solid

Compound

Chemical Splash

Goggles & Face

Shield

Double Nitrile

Gloves
Lab Coat

Chemical Fume

Hood

Preparing Stock

Solutions

Chemical Splash

Goggles

Double Nitrile

Gloves
Lab Coat

Chemical Fume

Hood

Cell Culture

Dosing

Chemical Splash

Goggles
Nitrile Gloves Lab Coat

Biosafety

Cabinet

General

Handling in

Solution

Chemical Splash

Goggles
Nitrile Gloves Lab Coat

Well-ventilated

area

II. Operational and Handling Plan
A systematic approach is essential for the safe handling of IV-255. The following workflow

outlines the key steps from receiving the compound to its experimental use.
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Figure 1. General workflow for handling IV-255.
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Experimental Protocols:

1. Preparation of Stock Solution (Example Protocol):

Before starting, ensure all required PPE is worn and a chemical fume hood is operational.

Calculate the required mass of IV-255 for the desired stock concentration.

Carefully weigh the solid IV-255 in a tared, disposable weigh boat or directly into the storage

vial within the fume hood.

Add the appropriate solvent (e.g., DMSO) to the vial containing the solid IV-255.

Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

Label the vial clearly with the compound name, concentration, solvent, date of preparation,

and your initials.

Store the stock solution as recommended. MedChemExpress suggests that stock solutions

can be stored at -20°C for up to one month.

III. Disposal Plan
All waste contaminated with IV-255 must be treated as hazardous chemical waste.

Solid Waste: This includes contaminated gloves, weigh boats, pipette tips, and any other

disposable lab supplies. Collect all solid waste in a designated, clearly labeled hazardous

waste bag or container.

Liquid Waste: Unused stock solutions, experimental media containing IV-255, and any other

liquid waste should be collected in a sealed, labeled hazardous waste container. Do not pour

any waste containing IV-255 down the drain.

Sharps Waste: Needles, syringes, or any other sharps contaminated with IV-255 should be

disposed of in a designated sharps container for hazardous chemical waste.

The disposal process should follow a clear, logical flow to ensure safety and compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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